Cas no 275826-34-1 ((S)-3-Amino-3-(2-bromo-phenyl)-propionic acid)

• Product Name: (S)-3-Amino-3-(2-bromo-phenyl)-propionic acid
• CAS No: 275826-34-1
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• MDL: MFCD04113674
• CID: 254554
• PubChem ID: 2761724
• Update Time: 2024-10-30

(S)-3-Amino-3-(2-bromo-phenyl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-3-(2-bromophenyl)propanoic acid
• (S)-3-AMINO-3-(2-BROMO-PHENYL)-PROPIONIC ACID
• (S)-3-Amino-3-(2-bromophenyl)-propionic acid
• Benzenepropanoic acid, β-amino-2-bromo-, (βS)-
• AC1MC5LM
• CTK1A1931
• MolPort-003-794-263
• PubChem17332
• S-2-Br-PHA
• BENZENEPROPANOIC ACID, BETA-AMINO-2-BROMO-, (BETAS)-
• (S)-3-Amino-3-(2-bromo-phenyl)-propioic acid
• J-016819
• EN300-106189
• PS-12377
• DTXSID601270074
• CS-0156730
• A50433
• (S)-2-BROMO-BETA-PHENYLALANINE
• 275826-34-1
• MFCD04113674
• H-D-Phg(2-Br)-(C#CH2)OH
• (S)-3-Amino-3-(2-bromophenyl)propionic acid
• (S)-3-Amino-3-(2-bromophenyl)propanoicacid
• AKOS010394734
• (betaS)-beta-Amino-2-bromobenzenepropanoic acid
• (3S)-3-amino-3-(2-bromophenyl)propanoic acid
• (S)-3-(2-Bromophenyl)-beta-alanine
• AC-22006
• (I(2)S)-I(2)-Amino-2-bromobenzenepropanoic acid
• (S)-3-Amino-3-(2-bromo-phenyl)-propionic acid

• MDL： MFCD04113674
• Inchi： 1S/C9H10BrNO2/c10-7-4-2-1-3-6(7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H,12,13)/t8-/m0/s1
• InChI Key： OETRFEPZCAGEMK-QMMMGPOBSA-N
• SMILES： BrC1C=CC=CC=1[C@H](CC(=O)O)N

Computed Properties

• Exact Mass: 242.98900
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 2.62390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives